Cas no 1909312-62-4 (5H,6H,7H,8H-imidazo1,5-apyridin-6-amine dihydrochloride)

• Product Name: 5H,6H,7H,8H-imidazo1,5-apyridin-6-amine dihydrochloride
• CAS No: 1909312-62-4
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• MDL: MFCD29907059
• CID: 4628711
• PubChem ID: 122156650
• Update Time: 2025-05-23

5H,6H,7H,8H-imidazo1,5-apyridin-6-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5H,6H,7H,8H-imidazo[1,5-a]pyridin-6-amine dihydrochloride
• 5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-6-amine;dihydrochloride
• Z2467523246
• 5H,6H,7H,8H-imidazo1,5-apyridin-6-amine dihydrochloride

• MDL： MFCD29907059
• Inchi： 1S/C7H11N3.2ClH/c8-6-1-2-7-3-9-5-10(7)4-6;;/h3,5-6H,1-2,4,8H2;2*1H
• InChI Key： METUNLRIFSYEEC-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C=NC=C1CCC(C2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 43.8

Additional information on 5H,6H,7H,8H-imidazo1,5-apyridin-6-amine dihydrochloride

Introduction to 5H,6H,7H,8H-imidazo1,5-apyridin-6-amine dihydrochloride (CAS No. 1909312-62-4)

5H,6H,7H,8H-imidazo1,5-apyridin-6-amine dihydrochloride (CAS No. 1909312-62-4) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic amines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural framework of this molecule, featuring an imidazo[1,5-a]pyridine core with an amine functional group at the 6-position and a dihydrochloride salt form, makes it a subject of intense interest for medicinal chemists and biologists.

The imidazo[1,5-a]pyridine scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets. This particular derivative has been extensively studied for its pharmacological properties, particularly in the context of modulating enzyme activity and receptor binding. The presence of the amine group at the 6-position introduces a site for further functionalization, allowing for the development of novel analogs with enhanced potency and selectivity.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of new pharmacophores within this class of compounds. Studies have demonstrated that derivatives of 5H,6H,7H,8H-imidazo1,5-apyridin-6-amine dihydrochloride exhibit promising activity against several targets relevant to human health. For instance, research has shown that certain analogs can inhibit the activity of kinases and other enzymes implicated in cancer progression. Additionally, preliminary in vitro studies suggest that this compound may possess anti-inflammatory properties by modulating cytokine production.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This solubility advantage is crucial for drug delivery systems, as it allows for easier administration via oral or intravenous routes. Furthermore, the stability of the dihydrochloride salt ensures that the compound remains effective during storage and transportation.

In the realm of drug discovery, the synthesis of 5H,6H,7H,8H-imidazo1,5-apyridin-6-amine dihydrochloride has been optimized using modern synthetic methodologies. Techniques such as multi-component reactions and transition-metal-catalyzed coupling reactions have been employed to streamline the process and improve yield. These advancements in synthetic chemistry have not only made the production of this compound more efficient but have also enabled the rapid generation of libraries of derivatives for screening purposes.

One of the most exciting aspects of this compound is its potential as a lead molecule for further drug development. Researchers are exploring various strategies to enhance its pharmacological profile by making structural modifications. For example, introducing substituents at specific positions on the imidazo[1,5-a]pyridine core can alter its binding affinity and selectivity towards target proteins. Such modifications are guided by insights from structure-activity relationship (SAR) studies and molecular modeling experiments.

The biological activity of 5H,6H,7H,8H-imidazo1,5-apyridin-6-amine dihydrochloride has been evaluated across multiple in vitro assays. These assays have provided valuable data on its interaction with biological targets such as enzymes and receptors. Notably, studies have revealed that this compound can inhibit the activity of certain proteases involved in viral replication. This finding opens up new avenues for developing antiviral agents based on this scaffold.

Preclinical studies are currently underway to assess the safety and efficacy of this compound in animal models. These studies aim to provide a foundation for future clinical trials in humans. The results from these preclinical investigations are expected to shed light on its potential therapeutic applications and inform the design of Phase I clinical trials.

The impact of 5H,6H,7H,8H-imidazo1,5-apyridin-6-amine dihydrochloride extends beyond academic research; it holds promise for addressing unmet medical needs in various therapeutic areas. For instance, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to modulate enzyme activity suggests potential applications in managing metabolic disorders.

The chemical properties of this compound also make it an attractive candidate for development into prodrugs—a strategy used to enhance bioavailability and improve drug delivery. By designing prodrugs based on 5H,6H,7H,8H-imidazo1，5-apyr idin -6-am ine dihy droch lor ide, researchers can overcome limitations associated with poor solubility or rapid metabolism。

In conclusion,5 H， 6 H， 7 H， 8 H -im id azo [ 1 ， 5 -a ] py rid ine - 6 -a m ine d i hy droch lor ide ( CAS No . 1909312 -62 -4 ) is a promising chemical entity with significant potential in pharmaceutical research . Its unique structural features ， coupled with its demonstrated biological activities ， make it a valuable tool for drug discovery . As research continues to uncover new therapeutic applications ， this compound is poised to play a crucial role in developing next-generation therapeutics . p >